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Compound of Interest

Compound Name: PD 123319 ditrifluoroacetate

Cat. No.: B2994623 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
PD 123319 ditrifluoroacetate is a potent and highly selective non-peptide antagonist of the

Angiotensin II Type 2 (AT2) receptor.[1][2][3][4][5][6] It is an invaluable tool for investigating the

physiological and pathophysiological roles of the AT2 receptor, which often counter-regulates

the effects of the Angiotensin II Type 1 (AT1) receptor.[7] While the primary applications of PD

123319 have been in cardiovascular and neurological research, its utility extends to

immunology and cell biology, where flow cytometry is a cornerstone technique.

These application notes provide detailed protocols for utilizing PD 123319 ditrifluoroacetate in

flow cytometry to study the expression and function of the AT2 receptor on various cell

populations.
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Property Value

Full Chemical Name

(6S)-1-[[4-(dimethylamino)-3-

methylphenyl]methyl]-5-(2,2-diphenylacetyl)-6,7-

dihydro-4H-imidazo[4,5-c]pyridine-6-carboxylic

acid;2,2,2-trifluoroacetic acid

Molecular Formula C35H34F6N4O7

Molecular Weight 736.66 g/mol

Appearance White to yellow solid

Purity >96%

Solubility Soluble in water (≥ 36 mg/mL)

Storage

Store at 4°C for short term (sealed, away from

moisture). For long-term storage in solvent,

store at -80°C (6 months) or -20°C (1 month).

Mechanism of Action
PD 123319 is a competitive antagonist of the AT2 receptor. It selectively binds to the AT2

receptor, preventing the binding of its natural ligand, Angiotensin II (Ang II). The AT2 receptor is

a G-protein coupled receptor, and its activation is associated with vasodilation, anti-

inflammatory effects, and inhibition of cell growth, often opposing the actions of the AT1

receptor.[7] In the context of flow cytometry, PD 123319 can be used to block the AT2 receptor

to confirm the specificity of antibodies targeting this receptor or to investigate the downstream

cellular effects of AT2 receptor blockade.

Signaling Pathway
The signaling cascade initiated by Angiotensin II binding to its receptors is complex. The AT1

receptor is the primary mediator of the well-known pressor and proliferative effects of

Angiotensin II. Conversely, the AT2 receptor often counteracts these effects.
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Caption: AT2 Receptor Signaling Pathway and Inhibition by PD 123319.

Application 1: Blocking Control for AT2 Receptor
Antibody Staining in Flow Cytometry
This protocol describes the use of PD 123319 as a blocking agent to verify the specificity of a

fluorescently conjugated antibody against the AT2 receptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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